BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to
Dicyclohexyl Peroxydicarbonate and its
Synonyms

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dicyclohexyl peroxydicarbonate

Cat. No.: B073708

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical nomenclature is paramount. This guide provides an in-depth overview of
Dicyclohexyl peroxydicarbonate, a significant compound in polymer chemistry, focusing on
its various synonyms, physicochemical properties, experimental protocols, and safety
considerations.

Synonyms and Chemical Identifiers

Dicyclohexyl peroxydicarbonate is known by a multitude of synonyms in chemical literature
and commerce. A clear understanding of these alternative names is crucial for comprehensive
literature searches and unambiguous communication. The compound is systematically
identified by its CAS Registry Number: 1561-49-5.[1][2]
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Identifier Type Identifier

IUPAC Name cyclohexyl cyclohexyloxycarbonyloxy carbonate
CAS Registry Number 1561-49-5[1][2]

EC Number 216-337-3[2]

UNII 7UUX7891Q7[2]

Molecular Formula C14H2206[1][2]

Molecular Weight 286.32 g/mol [2]

InChl=1S/C14H2206/c15-13(17-11-7-3-1-4-8-
InChl 11)19-20-14(16)18-12-9-5-2-6-10-12/h11-
12H,1-10H2[1]

InChlKey BLCKNMAZFRMCJJ-UHFFFAOYSA-N[1]

Canonical SMILES C1CCC(CC1)0C(=0)00C(=0)0C2CCCCC2[2]

Dicyclohexyl peroxide carbonate, Dicyclohexyl
peroxybicarbonate, Peroxydicarbonic Acid
Dicyclohexyl Ester, Peroxydicarbonic acid, C,C'-
Common Synonyms ) ) ) )
dicyclohexyl ester, CHPC, Peroxybis(formic acid
cyclohexyl) ester, Bis(cyclohexyloxycarbonyl)

peroxide.[1][3][4]

While specific trade names for Dicyclohexyl
peroxydicarbonate are not readily available in
the provided results, similar peroxydicarbonates
Trade Names are sold under trade names like "Perkadox". For
instance, Di-(4-tert-butylcyclohexyl)
peroxydicarbonate is known as Perkadox 16.[5]

[6lr71el

Physicochemical and Safety Data

Dicyclohexyl peroxydicarbonate is an organic peroxide primarily used as a radical initiator in
polymerization processes.[1] Its utility is derived from the thermally labile peroxide bond.
However, this reactivity also necessitates stringent safety protocols.
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Property

Value

Source

Physical Description

Colorless to pale yellow liquid
or solid.[1]

CymitQuimica[1]

Decomposition Temperature

Decomposes violently or
explosively at temperatures of
0-10°C due to self-accelerating

exothermic decomposition.[1]

[2]

CAMEO Chemicals,
PubChem[1][2]

Self-Accelerating
Decomposition Temperature
(SADT)

The SADT is the lowest
temperature at which self-
accelerating decomposition
may occur in the packaging.
For safe storage, the
temperature must be kept

below the control temperature.

European Organic Peroxide

Safety Group

Control Temperature (Tc)

The maximum temperature at
which the organic peroxide can
be safely transported. For
Dicyclohexyl
peroxydicarbonate (>91-
100%), the control temperature
is +10°C.

Publicatiereeks Gevaarlijke
Stoffen

Emergency Temperature (Te)

The temperature at which
emergency procedures must
be implemented. For
Dicyclohexyl
peroxydicarbonate (>91-
100%), the emergency

temperature is +15°C.

Publicatiereeks Gevaarlijke
Stoffen

Solubility

Moderately soluble in organic
solvents; generally insoluble in

water.[1]

CymitQuimica[1]
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Explosive, strong oxidizing
agent. Sensitive to heat,

contamination, shock, and
CAMEO Chemicals,

Hazards friction.[1][2] May ignite
PubChem[1][2]

combustibles and can cause

severe skin and eye irritation.

[1]

Experimental Protocols
Representative Synthesis of a Peroxydicarbonate

While a specific protocol for Dicyclohexyl peroxydicarbonate is not detailed in the provided
results, the following general method for the preparation of a similar compound, di-(2-
ethylhexyl)peroxydicarbonate, can be adapted. This process involves the reaction of a
chloroformate with hydrogen peroxide in an alkaline solution.

Materials:

e Cyclohexyl chloroformate

e Hydrogen peroxide

» Alkaline solution (e.g., sodium hydroxide solution)

» Alkane solvent (for extraction and stabilization)

» Reaction vessel with stirring mechanism and temperature control
e Separatory funnel

e Washing solutions (e.g., water)

e Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

¢ An alkaline solution is prepared in the reaction vessel and cooled.
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Hydrogen peroxide is added to the alkaline solution while maintaining a low temperature.

Cyclohexyl chloroformate is added dropwise to the stirred mixture, ensuring the temperature
remains controlled.

After the addition is complete, the reaction mixture is stirred for an additional 30-50 minutes.

Stirring is stopped, and the reaction mixture is allowed to separate into aqueous and organic
layers.

The organic layer containing the product is separated.

The organic layer is washed repeatedly with water until the pH is neutral (pH 5-7).

An alkane solvent is added to the product.

The solution is dried over a suitable drying agent.

The solvent may be removed under reduced pressure at a low temperature, although
peroxydicarbonates are often stored and used as solutions in a solvent for safety.

Thermal Decomposition Analysis

The thermal decomposition of Dicyclohexyl peroxydicarbonate is a critical aspect of its

application as a radical initiator. A typical experimental setup to study its decomposition kinetics

would involve the following:

Equipment:

Constant temperature bath

Reaction vessel equipped with a reflux condenser and a port for sampling

Analytical instrumentation for peroxide concentration determination (e.g., titrimetric methods
or HPLC)

Gas chromatograph-mass spectrometer (GC-MS) for product analysis

Procedure:
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» A solution of Dicyclohexyl peroxydicarbonate in a suitable solvent (e.g., benzene) of a
known concentration is prepared.

e The solution is placed in the reaction vessel and immersed in the constant temperature bath
set to the desired decomposition temperature (e.g., 50°C).

 Aliquots of the reaction mixture are withdrawn at regular time intervals.

e The concentration of the remaining Dicyclohexyl peroxydicarbonate in each aliquot is
determined using a suitable analytical method.

e The decomposition products can be identified and quantified by GC-MS analysis of the
reaction mixture at the end of the experiment.

e The rate constants for the decomposition can be calculated from the change in peroxide
concentration over time. The decomposition of Dicyclohexyl peroxydicarbonate in
benzene at 50°C follows a rate law that includes both unimolecular thermolysis and induced
decomposition.[9]

Reaction Mechanisms and Safe Handling
Thermal Decomposition Pathway

The primary function of Dicyclohexyl peroxydicarbonate is to generate free radicals upon
heating. The decomposition process is initiated by the homolytic cleavage of the weak oxygen-
oxygen bond.

Polymerization
Initiation / Products

2 x Cyclohexyl radical

(]

Dicyclohexyl Heat (A]
peroxydicarbonate

2 x Cyclohexyloxycarbonyloxy radical

Click to download full resolution via product page

Caption: Thermal decomposition of Dicyclohexyl peroxydicarbonate.
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The initially formed cyclohexyloxycarbonyloxy radicals can then undergo decarboxylation to
produce cyclohexyl radicals and carbon dioxide.[9] These radicals are responsible for initiating
polymerization.

Safe Handling and Storage Workflow

Due to its thermal instability and sensitivity, strict safety protocols must be followed when
handling and storing Dicyclohexyl peroxydicarbonate.

Storage

Store in original, closed container
in a cool, well-ventilated area

handling

~< . L]
( S Handling h Dlsgosal
\ - -
- Wear appropriate PPE: Dispose of as hazardous waste
Maintain temperature below 5 .
Safety goggles, gloves, according to local regulations.
the Control Temperature (Tc) :
lab coat Do not confine waste.
A
Keep away from heat sources,
direct sunlight, and incompatible (Use minimum quantity necessary)
materials (e.g., acids, bases, metals)
AN J/

A\
(Do not return unused materiaD

to the original container

y

In case of spill, absorb with
inert material and wet with water

Click to download full resolution via product page
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Caption: Workflow for the safe handling and storage of Dicyclohexyl peroxydicarbonate.

Key safety practices include storing the material at controlled low temperatures, avoiding all
sources of heat and contamination, and using appropriate personal protective equipment.[5]
[10] In case of a spill, the material should be absorbed with an inert, damp, non-combustible
material and placed in a loosely covered container for disposal.[1] It is crucial to prevent the
peroxide from drying out, as this increases the risk of explosion. Many peroxides are stored
and transported as a slurry in water to mitigate this hazard.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to Dicyclohexyl
Peroxydicarbonate and its Synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073708#synonyms-for-dicyclohexyl-
peroxydicarbonate-in-chemical-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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